1-(2,3-dimethylphenyl)-1H-1,2,3-triazole-4-carbaldehyde

• IUPAC Name: 1-(2,3-dimethylphenyl)triazole-4-carbaldehyde
• InChI: InChI=1S/C11H11N3O/c1-8-4-3-5-11(9(8)2)14-6-10(7-15)12-13-14/h3-7H,1-2H3
• InChI Key: ZJKUUUYLEGFPKN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C=C(N=N2)C=O)C
• Molecular Formula: C11H11N3O
• Molecular Weight: 201.22 g/mol

Description

Chemical Reactions Analysis

The reactivity of this compound could be influenced by the presence of the carbaldehyde group, which is known to undergo various reactions such as nucleophilic addition and oxidation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. The presence of the polar carbaldehyde group could increase its solubility in polar solvents, while the aromatic phenyl ring could increase its solubility in non-polar solvents.

Scientific Research Applications

Fluorescence Probing and Sensing

A new fluorescence probe, DBTC, was designed with intramolecular charge transfer and aggregation-induced emission enhancement characteristics. It demonstrated high selectivity and sensitivity toward homocysteine (Hcy), showing potential for researching the effects of Hcy in biological systems (Chu et al., 2019).

Antimicrobial Activity

Derivatives of 1-(2,3-dimethylphenyl)-1H-1,2,3-triazole-4-carbaldehyde were synthesized and showed moderate to good antimicrobial activity against several bacterial and fungal organisms. This highlights its potential in developing new antimicrobial agents (Swamy et al., 2019).

Synthesis of Heterocyclic Compounds

The compound played a role in the synthesis of various heterocyclic compounds like 5-substituted 3-[5-(2,5-dimethylphenyl)-1,2-oxazol-3-yl]-1,2,4-oxadiazoles and 1,2,3-triazolyl pyrazole derivatives. These synthesized compounds are pivotal in pharmaceutical chemistry due to their potential biological activities (Potkin et al., 2009) & (Bhat et al., 2016).

Crystal Structure and α-Glycosidase Inhibition

The crystal structures of compounds related to this compound were reported, with some exhibiting significant α-glycosidase inhibition activity. This suggests potential applications in the treatment or management of diseases like diabetes (Gonzaga et al., 2016).

Future Directions

The study of 1,2,3-triazole derivatives is an active area of research due to their potential biological activity. Further studies could focus on the synthesis, characterization, and biological evaluation of this compound.